octahydroindolizin-2-one
Overview
Description
Octahydroindolizin-2-one is an organic compound with a molecular formula of C8H13NO . It contains a total of 24 bonds, including 11 non-H bonds, 1 multiple bond, 1 double bond, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, 1 ketone (aliphatic), and 1 tertiary amine (aliphatic) .
Synthesis Analysis
The synthesis of this compound has been reported in various studies . For instance, one study discussed the synthesis, conformational analysis, and activity of analogs of the azabicyclo[4.3.0]alkan-2-one amino acid subclass, so-called indolizidin-2-one amino acids .Molecular Structure Analysis
The molecular structure of this compound includes a five-membered ring, a six-membered ring, and a nine-membered ring . It also contains a ketone (aliphatic) and a tertiary amine (aliphatic) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 139.2. It is a powder at room temperature .Scientific Research Applications
Octahydroindolizin-2-one has been studied for its potential use in the synthesis of various compounds, including drugs, pesticides, and dyes. It has also been studied for its potential use as a catalyst for the synthesis of other compounds. Additionally, octahydroindolizin-2-oneolizin-2-one has been studied for its potential use as a therapeutic agent for the treatment of various diseases.
Mechanism of Action
Target of Action
Octahydroindolizin-2-one primarily targets the Cell division protein ZipA and its homolog in Escherichia coli (strain K12) and Shigella flexneri . These proteins play a crucial role in bacterial cell division, making them potential targets for antibacterial drugs.
Mode of Action
It is known that it interacts with the cell division protein zipa, potentially disrupting the normal cell division process .
Biochemical Pathways
It is known that the compound interacts with the cell division protein zipa, which is involved in the cell division process of bacteria . This suggests that this compound may affect the bacterial cell division pathway, leading to downstream effects such as inhibited bacterial growth.
Pharmacokinetics
It is known that the compound is a small molecule , which typically allows for good absorption and distribution within the body.
Result of Action
Given its interaction with the cell division protein zipa, it is likely that the compound inhibits bacterial cell division, potentially leading to the death of bacterial cells .
Advantages and Limitations for Lab Experiments
The advantages of using octahydroindolizin-2-oneolizin-2-one in laboratory experiments include its low cost, its relatively easy synthesis, and its wide range of potential applications. Additionally, octahydroindolizin-2-oneolizin-2-one has been shown to have a variety of biochemical and physiological effects. The main limitation of using octahydroindolizin-2-oneolizin-2-one in laboratory experiments is that the exact mechanism of action is not yet fully understood.
Future Directions
Future research on octahydroindolizin-2-oneolizin-2-one should focus on further elucidating its mechanism of action and its biochemical and physiological effects. Additionally, further research should be conducted to explore the potential use of octahydroindolizin-2-oneolizin-2-one in the synthesis of various compounds, such as drugs, pesticides, and dyes. Additionally, further research should be conducted to explore the potential therapeutic applications of octahydroindolizin-2-oneolizin-2-one. Finally, further research should be conducted to explore the potential environmental impacts of octahydroindolizin-2-oneolizin-2-one.
Synthesis Methods
The most common method of synthesizing octahydroindolizin-2-oneolizin-2-one is by the reaction of 2-methyl-3-hydroxy-1-indanone with ethyl formate in the presence of an acid catalyst. This reaction produces a mixture of octahydroindolizin-2-oneolizin-2-one and other by-products. The mixture is then separated to obtain pure octahydroindolizin-2-oneolizin-2-one.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of octahydroindolizin-2-one can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "Cyclohexanone", "Benzaldehyde", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Acetic anhydride", "Phosphorus pentoxide", "Methanol", "Ethanol" ], "Reaction": [ "Step 1: Condensation of cyclohexanone and benzaldehyde in the presence of ammonium acetate to form 1-phenyl-2-cyclohexen-1-ol.", "Step 2: Reduction of 1-phenyl-2-cyclohexen-1-ol with sodium borohydride to form 1-phenylcyclohexanol.", "Step 3: Conversion of 1-phenylcyclohexanol to 1-phenylcyclohexene through dehydration using phosphorus pentoxide.", "Step 4: Addition of hydrogen chloride to 1-phenylcyclohexene to form 1-phenylcyclohexene hydrochloride.", "Step 5: Reduction of 1-phenylcyclohexene hydrochloride with sodium borohydride to form octahydroindolizin-2-one.", "Step 6: Purification of octahydroindolizin-2-one through recrystallization using a mixture of methanol and ethanol." ] } | |
CAS RN |
14174-79-9 |
Molecular Formula |
C8H13NO |
Molecular Weight |
139.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
